Cas no 63019-51-2 (4-(aziridin-1-yl)-6-chloro-2-phenylpyrimidine)

4-(aziridin-1-yl)-6-chloro-2-phenylpyrimidine structure
63019-51-2 structure
Product Name:4-(aziridin-1-yl)-6-chloro-2-phenylpyrimidine
CAS No:63019-51-2
MF:C12H10ClN3
MW:231.680901050568
CID:1646560
PubChem ID:112978
Update Time:2025-04-21

4-(aziridin-1-yl)-6-chloro-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(aziridin-1-yl)-6-chloro-2-phenylpyrimidine
    • 4-aziridin-1-yl-6-chloro-2-phenyl-pyrimidine
    • 6-(1-Aziridinyl)-4-chloro-2-phenylpyrimidine
    • 63019-51-2
    • Pyrimidine, 4-chloro-6-ethyleneimino-2-phenyl-
    • DTXSID20978914
    • DB-325438
    • 4-Chloro-6-ethyleneimino-2-phenylpyrimidine
    • 4-25-00-02657 (Beilstein Handbook Reference)
    • BRN 0016103
    • Inchi: 1S/C12H10ClN3/c13-10-8-11(16-6-7-16)15-12(14-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2
    • InChI Key: HANLIIBFXPRKMI-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(C2C=CC=CC=2)=N1)N1CC1

Computed Properties

  • Exact Mass: 231.0565
  • Monoisotopic Mass: 231.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 28.8Ų

Experimental Properties

  • Density: 1.2333 (rough estimate)
  • Boiling Point: 371.32°C (rough estimate)
  • Refractive Index: 1.6010 (estimate)
  • PSA: 28.79

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